Cas no 951898-69-4 (N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide)

• Product Name: N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• CAS No: 951898-69-4
• MF: C₁₉H₂₂N₂O₅S₂
• MW: 422.518382549286
• CID: 6430585
• PubChem ID: 22694491
• Update Time: 2025-10-24

N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide
• N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• N-(4-(tert-butyl)phenyl)-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)benzenesulfonamide
• 4-(1,1-DIOXIDO-3-OXO-2-ISOTHIAZOLIDINYL)-N-[4-(2-METHYL-2-PROPANYL)PHENYL]BENZENESULFONAMIDE
• 951898-69-4
• VU0640759-1
• F5293-0356
• AKOS002363838

• Inchi： 1S/C19H22N2O5S2/c1-19(2,3)14-4-6-15(7-5-14)20-28(25,26)17-10-8-16(9-11-17)21-18(22)12-13-27(21,23)24/h4-11,20H,12-13H2,1-3H3
• InChI Key： YXWQQOWQJGGWDY-UHFFFAOYSA-N
• SMILES： S1(CCC(N1C1C=CC(=CC=1)S(NC1C=CC(=CC=1)C(C)(C)C)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 422.09701415g/mol
• Monoisotopic Mass: 422.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 117Ų

Additional information on N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide

Recent Advances in the Study of N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951898-69-4)

The compound N-(4-tert-butylphenyl)-4-(1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)benzene-1-sulfonamide (CAS: 951898-69-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique thiazolidinone and tert-butylphenyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 951898-69-4 exhibits potent inhibitory activity against certain inflammatory enzymes, suggesting its potential use in treating chronic inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity, providing a foundation for further structural optimization.

Another significant development involves the compound's application in oncology research. Preliminary findings from a collaborative study between academic and industry researchers indicate that 951898-69-4 may interfere with key signaling pathways in cancer cells. The compound's ability to induce apoptosis in specific cancer cell lines while showing minimal cytotoxicity to normal cells makes it a promising candidate for further anticancer drug development. These results were presented at the 2024 American Association for Cancer Research annual meeting.

Pharmacokinetic studies of 951898-69-4 have also progressed, with recent data suggesting favorable absorption and metabolic stability profiles in animal models. A research team at a major pharmaceutical company reported improved formulations that enhance the compound's bioavailability while maintaining its therapeutic efficacy. These advancements address previous challenges related to the compound's solubility and could accelerate its transition to clinical trials.

The synthesis and structural modification of 951898-69-4 continue to be active areas of investigation. Recent publications have described novel synthetic routes that improve yield and purity, as well as structure-activity relationship (SAR) studies that identify critical functional groups for biological activity. These chemical insights are facilitating the development of second-generation analogs with enhanced properties.

As research on 951898-69-4 advances, the compound represents an important case study in rational drug design. Its multifaceted biological activities and relatively simple core structure make it an attractive scaffold for further medicinal chemistry exploration. Future studies are expected to focus on target validation, in vivo efficacy testing, and potential combination therapies, positioning this compound as a significant contributor to the next generation of therapeutic agents.